2,4-dichloro-N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C21H13Cl3N2O3/c1-28-18-6-2-11(8-16(18)24)21-26-17-10-13(4-7-19(17)29-21)25-20(27)14-5-3-12(22)9-15(14)23/h2-10H,1H3,(H,25,27)
• InChI Key: UHNSPGUHVOWSGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C=C(C=C4)Cl)Cl)Cl
• Molecular Formula: C21H13Cl3N2O3
• Molecular Weight: 447.7 g/mol

Description

2,4-dichloro-N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that belongs to the family of benzoxazole derivatives. It is commonly referred to as DCB, and it has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

DCB has been studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, DCB has been shown to inhibit the growth of tumor cells by inducing apoptosis. In neurodegenerative diseases, DCB has been found to have neuroprotective effects by reducing oxidative stress and inflammation. In infectious diseases, DCB has been studied for its potential to inhibit the growth of bacteria and viruses.

Mechanism of Action

The mechanism of action of DCB involves its ability to inhibit the activity of certain enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that play a role in the regulation of gene expression, and their inhibition by DCB can lead to the induction of apoptosis in tumor cells. CAs are enzymes that play a role in the regulation of pH, and their inhibition by DCB can lead to the inhibition of bacterial and viral growth.
Biochemical and Physiological Effects:
DCB has been shown to have various biochemical and physiological effects. In cancer cells, DCB has been found to induce cell cycle arrest and apoptosis. In neurodegenerative diseases, DCB has been shown to reduce oxidative stress and inflammation, leading to neuroprotection. In infectious diseases, DCB has been found to inhibit the growth of bacteria and viruses.

Advantages and Limitations for Lab Experiments

One advantage of using DCB in lab experiments is its ability to selectively inhibit certain enzymes, making it a useful tool in studying the role of these enzymes in various biological processes. However, one limitation of using DCB is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of DCB. One direction is to further investigate its potential applications in cancer research, neurodegenerative diseases, and infectious diseases. Another direction is to develop more selective and less toxic analogs of DCB for use in lab experiments and potential therapeutic applications. Additionally, the use of DCB in combination with other drugs or therapies could be explored to enhance its efficacy.